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Compound of Interest

Compound Name: bd750

Cat. No.: B1662695 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is paramount. This document provides essential safety

and logistical information for the proper disposal of BD750, a benzothiazole derivative and

immunosuppressant used in research.

BD750, with the chemical name 2-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol and

CAS number 892686-59-8, is classified as toxic if swallowed.[1] Adherence to proper disposal

protocols is crucial to mitigate risks to personnel and the environment. While shipped as a non-

hazardous chemical, its toxicological properties necessitate careful handling throughout its

lifecycle, including disposal.[2]

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, ensure appropriate personal protective equipment is

worn. This includes, but is not limited to:

Gloves: Chemical-resistant gloves are mandatory. Always inspect gloves for integrity before

use.

Eye Protection: Safety glasses with side shields or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from spills.
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Handle BD750 in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols. Avoid contact with skin and eyes.[3]

Disposal Procedures
The primary directive for the disposal of BD750 is to act in accordance with local, regional,

national, and international regulations.[1] For research laboratory settings, this typically

involves treating the compound and any contaminated materials as hazardous waste.

Step-by-Step Disposal Guide:

Container Management:

Keep the original BD750 container tightly closed when not in use.

Do not mix BD750 with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Waste Collection:

Solid Waste: Collect surplus or expired BD750 powder in a clearly labeled, sealed, and

appropriate hazardous waste container.

Contaminated Materials: Any materials that have come into contact with BD750, such as

pipette tips, centrifuge tubes, gloves, and bench paper, should be considered

contaminated and collected in a designated hazardous waste container.

Solutions: Solutions containing BD750 should be collected in a labeled, leak-proof

hazardous waste container for liquids. Do not dispose of solutions down the drain.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "2-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol," the CAS

number "892686-59-8," and the associated hazards (e.g., "Toxic").

Storage:
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Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials. Follow your institution's guidelines for the temporary storage

of hazardous waste.

Pickup and Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Spill Management
In the event of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert: Notify your supervisor and your institution's EHS department.

Contain: If it is safe to do so, prevent the spread of the powder or liquid.

Clean-up:

For small powder spills, carefully sweep up the material, avoiding dust generation, and

place it in a labeled hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

Collect all cleaning materials as hazardous waste.

Key Data Summary
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Property Information Reference

Chemical Name

2-(benzo[d]thiazol-2-

yl)-4,5,6,7-tetrahydro-2H-

indazol-3-ol

[2]

Synonym BD750, BD-750 [2]

CAS Number 892686-59-8 [1]

Physical Form Solid [1]

Primary Hazard
Toxic if swallowed (Acute

Toxicity - Oral 3)
[1]

Storage

Dry, dark, and at 0-4°C for

short term or -20°C for long

term.

[2]

Disposal

As hazardous waste, in

accordance with local,

regional, national, and

international regulations.

[1]

BD750 Disposal Workflow
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Caption: Workflow for the safe disposal of BD750.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

